6-Amino-3-(4-methoxyphenyl)picolinic acid, 95%
Overview
Description
6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% (PMA-95) is a synthetic compound with a wide range of applications in scientific research. It is used in a variety of biochemical and physiological experiments and is a valuable tool for scientists in the field of biochemistry and molecular biology. PMA-95 is a white to off-white crystalline solid with a molecular weight of 259.27 g/mol. It is soluble in water and ethanol and has a melting point of 126-127°C.
Mechanism of Action
6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% is an inhibitor of the enzyme phosphatidylinositol-4-phosphate 5-kinase (PIP5K). PIP5K is an enzyme involved in the synthesis of phosphatidylinositol-4,5-bisphosphate (PIP2), a key regulator of signal transduction pathways. Inhibition of PIP5K by 6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% reduces the production of PIP2, leading to downstream effects on signal transduction pathways.
Biochemical and Physiological Effects
6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to inhibit the production of PIP2, which can lead to changes in gene expression, cell proliferation, and cell survival. It has also been shown to inhibit the activity of certain enzymes, leading to changes in metabolic pathways. In addition, 6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% has been shown to affect the release of neurotransmitters, leading to changes in neuronal activity.
Advantages and Limitations for Lab Experiments
6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% has several advantages for laboratory experiments. It is a synthetic compound that is easy to synthesize and has a high yield. It is also relatively inexpensive and can be stored for long periods of time. However, there are some limitations to using 6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% in laboratory experiments. It is not always water soluble, and it can be toxic at high concentrations.
Future Directions
There are several potential future directions for the use of 6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% in scientific research. It could be used to study the regulation of protein synthesis and degradation, as well as to study the effects of various drugs and compounds on signal transduction pathways. It could also be used to study the role of PIP2 in cell proliferation and cell survival. Additionally, 6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% could be used in combination with other compounds to study the effects of signal transduction pathways on gene expression and cell behavior. Finally, it could be used to study the effects of environmental factors on the regulation of gene expression.
Synthesis Methods
6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 4-methoxybenzaldehyde and picolinic acid to form the intermediate, 4-methoxypicolinic acid. The second step involves the reaction of 4-methoxypicolinic acid and 6-aminohexanoic acid to form 6-Amino-3-(4-methoxyphenyl)picolinic acid, 95%. The yields of both steps are typically high, and the reaction can be carried out at room temperature.
Scientific Research Applications
6-Amino-3-(4-methoxyphenyl)picolinic acid, 95% is used in a variety of scientific research applications, including biochemical and physiological experiments. It can be used as a substrate for enzymes and as a reagent for the synthesis of other compounds. It is also used to study the structure and function of proteins, as well as to study the regulation of gene expression.
properties
IUPAC Name |
6-amino-3-(4-methoxyphenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-18-9-4-2-8(3-5-9)10-6-7-11(14)15-12(10)13(16)17/h2-7H,1H3,(H2,14,15)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMXBKGJHZIZBIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(N=C(C=C2)N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801206988 |
Source
|
| Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(4-methoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801206988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-(4-methoxyphenyl)picolinic acid | |
CAS RN |
1258622-48-8 |
Source
|
| Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(4-methoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1258622-48-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(4-methoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801206988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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